Cas no 1198437-41-0 (ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate
• CAS No: 1198437-41-0
• MF: C₈H₁₁FN₂O₂
• MW: 186.183545351028
• CID: 4576998
• PubChem ID: 58356443
• Update Time: 2025-10-30

ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate

• Inchi： 1S/C8H11FN2O2/c1-2-13-8(12)7-3-5-10-11(7)6-4-9/h3,5H,2,4,6H2,1H3
• InChI Key： ZUEHOVNCJIAWBW-UHFFFAOYSA-N
• SMILES： N1(CCF)C(C(OCC)=O)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate

Introduction to Ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate (CAS No. 1198437-41-0)

Ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate, a compound with the chemical identifier CAS No. 1198437-41-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic compounds, which are known for their diverse biological activities and utility in drug development. The presence of a fluoroethyl group and a carboxylate ester moiety in its structure imparts unique chemical and pharmacological properties, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate consists of a pyrazole ring substituted with an ethyl group at the 1-position and a 2-fluoroethyl group at the 2-position, with a carboxylate ester functional group at the 5-position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets, which is crucial for its role in drug discovery and development. The fluoroethyl group, in particular, is known to enhance metabolic stability and binding affinity, while the carboxylate ester provides a site for further chemical modifications.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious diseases. The unique structural features of Ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate make it an attractive candidate for further investigation in these areas. Specifically, the fluoroethyl group can influence the compound's pharmacokinetic properties, while the carboxylate ester can serve as a linker for bioconjugation strategies.

One of the most compelling aspects of Ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate is its potential as a building block for more complex drug molecules. The pyrazole core is highly versatile and can be modified in numerous ways to tailor its biological activity. For instance, researchers have been exploring the use of pyrazole derivatives as kinase inhibitors, which are crucial in cancer therapy. The presence of the fluoroethyl group in Ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate may enhance its ability to interact with kinase enzymes, thereby improving its inhibitory effects.

Moreover, the carboxylate ester moiety provides a convenient site for further functionalization. This allows chemists to attach various biomolecules or other pharmacophores, creating novel drug candidates with enhanced specificity and efficacy. Such bioconjugation strategies are particularly valuable in targeted therapy approaches, where precise delivery of drugs to affected tissues is essential. Ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate could serve as a key intermediate in these processes, facilitating the development of next-generation therapeutics.

Recent studies have also highlighted the importance of fluorine-containing compounds in medicinal chemistry. The fluorine atom can significantly influence the pharmacological properties of molecules by affecting their metabolic stability, solubility, and binding affinity. In Ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate, the fluoroethyl group is expected to contribute to these properties, making it more suitable for clinical applications. For example, fluorinated pyrazoles have shown promise as antiviral agents due to their ability to interfere with viral replication mechanisms.

The synthesis of Ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this compound efficiently. These methods not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity during the synthesis process.

In conclusion, Ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate (CAS No. 1198437-41-0) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration in various therapeutic areas. As our understanding of molecular interactions continues to grow, compounds like Ethyl 1-(2-fluoroethyl)-1H-pyrazole-5-carboxylate are likely to play an increasingly important role in shaping future treatments for human diseases.